Cas no 2029463-84-9 (Carbamic acid, N-[1-(1-methyl-1H-pyrazol-4-yl)-2-oxopropyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[1-(1-methyl-1H-pyrazol-4-yl)-2-oxopropyl]-, 1,1-dimethylethyl ester
• CAS No: 2029463-84-9
• MF: C₁₂H₁₉N₃O₃
• MW: 253.297562837601
• CID: 5292615
• Update Time: 2025-06-15

Carbamic acid, N-[1-(1-methyl-1H-pyrazol-4-yl)-2-oxopropyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[1-(1-methyl-1H-pyrazol-4-yl)-2-oxopropyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H19N3O3/c1-8(16)10(9-6-13-15(5)7-9)14-11(17)18-12(2,3)4/h6-7,10H,1-5H3,(H,14,17)
• InChI Key： CBMOVHLNHYCVLL-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(C1=CN(C)N=C1)C(=O)C

Additional information on Carbamic acid, N-[1-(1-methyl-1H-pyrazol-4-yl)-2-oxopropyl]-, 1,1-dimethylethyl ester

Carbamic acid, N-[1-(1-methyl-1H-pyrazol-4-yl)-2-oxopropyl]-, 1,1-dimethylethyl ester (CAS No. 2029463-84-9): A Comprehensive Overview

Carbamic acid, N-[1-(1-methyl-1H-pyrazol-4-yl)-2-oxopropyl]-, 1,1-dimethylethyl ester, identified by its CAS number 2029463-84-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates and features a unique structural framework that includes a pyrazole moiety, making it a promising candidate for various biochemical applications.

The molecular structure of this compound consists of a carbamate group attached to a propylidene backbone, which is further substituted with a 1-methyl-1H-pyrazol-4-yl group. The presence of the 1,1-dimethylethyl ester moiety enhances its stability and solubility, making it more suitable for synthetic and analytical purposes. Such structural features are critical in determining its reactivity and potential biological activity.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The pyrazole scaffold is particularly noteworthy due to its presence in numerous bioactive molecules, including antiviral, anti-inflammatory, and anticancer agents. The incorporation of a methyl group at the 1-position of the pyrazole ring further modulates its electronic properties, influencing its interactions with biological targets.

One of the most compelling aspects of Carbamic acid, N-[1-(1-methyl-1H-pyrazol-4-yl)-2-oxopropyl]-, 1,1-dimethylethyl ester is its versatility in synthetic chemistry. The compound serves as an excellent intermediate in the preparation of more complex molecules. Its reactivity allows for further functionalization, enabling chemists to tailor its properties for specific applications. This flexibility has made it a valuable tool in drug discovery pipelines.

Recent studies have highlighted the potential of this compound in inhibiting certain enzymatic pathways relevant to metabolic disorders. The pyrazole moiety interacts with specific amino acid residues in enzymes, disrupting their function and potentially leading to therapeutic effects. For instance, preliminary research suggests that derivatives of this compound may exhibit inhibitory activity against enzymes involved in glycolysis and fatty acid metabolism.

The ester functionality in the molecule also plays a crucial role in its biological activity. Ester groups are known to enhance membrane permeability and facilitate cellular uptake, which can be advantageous for drug delivery systems. Additionally, the 1,1-dimethylethyl group provides steric hindrance, protecting the carbamate group from hydrolysis under physiological conditions and improving its bioavailability.

In terms of synthetic methodologies, Carbamic acid, N-[1-(1-methyl-1H-pyrazol-4-yl)-2-oxopropyl]-, 1,1-dimethylethyl ester can be synthesized through multi-step reactions involving condensation reactions between appropriate carbamic acid derivatives and methyl-substituted pyrazole precursors. The use of protecting groups ensures regioselectivity and minimizes unwanted side reactions. Advances in catalytic systems have further refined these synthetic routes, making them more efficient and environmentally friendly.

The compound's solubility profile is another important consideration in its application range. Its ability to dissolve in both polar and non-polar solvents makes it suitable for various formulation strategies. This property is particularly beneficial in pharmaceutical formulations where compatibility with different excipients is essential.

Evaluation of the compound's toxicological profile is crucial before it can be considered for clinical use. Preliminary toxicology studies have shown that it exhibits low acute toxicity when administered orally or intraperitoneally in animal models. However, long-term studies are necessary to assess potential chronic effects and metabolic pathways.

The integration of computational chemistry techniques has accelerated the understanding of this compound's interactions with biological targets. Molecular docking studies have been instrumental in predicting binding affinities and identifying key residues involved in receptor-ligand interactions. These insights have guided the design of more potent derivatives with improved pharmacological properties.

The role of this compound in medicinal chemistry extends beyond simple intermediates; it represents a paradigm shift towards designing molecules with tailored biological activities. Its unique structural features offer a scaffold for developing novel therapeutics targeting various diseases. As research continues to uncover new applications, the significance of Carbamic acid, N-[1-(1-methyl-1H-pyrazol-4-yl)-2-oxopropyl]-, 1,1-dimethylethyl ester is likely to grow.

In conclusion, Carbamic acid, N-[1-(1-methyl-1H-pyrazol-4-yl)-2-oxopropyl]-, 1,1-dimethylethyl ester (CAS No. 2029463-84-9) is a multifaceted compound with significant potential in pharmaceutical research. Its structural complexity and functional diversity make it an invaluable asset in drug discovery efforts. As advancements continue to emerge from interdisciplinary collaborations between chemists and biologists, this compound will undoubtedly play a pivotal role in shaping future therapeutic strategies.